Benzenesulfonic acid, 3-nitro-, 1-methylethyl ester
Benzenesulfonic acid, 3-nitro-, 1-methylethyl ester
Brand Name:
Vulcanchem
CAS No.:
64704-12-7
VCID:
VC0196066
InChI:
InChI=1S/C9H11NO5S/c1-7(2)15-16(13,14)9-5-3-4-8(6-9)10(11)12/h3-7H,1-2H3
SMILES:
CC(C)OS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-]
Molecular Formula:
C9H11NO5S
Molecular Weight:
245.25 g/mol
Benzenesulfonic acid, 3-nitro-, 1-methylethyl ester
CAS No.: 64704-12-7
Impurities
VCID: VC0196066
Molecular Formula: C9H11NO5S
Molecular Weight: 245.25 g/mol
Purity: > 95%
| CAS No. | 64704-12-7 |
|---|---|
| Product Name | Benzenesulfonic acid, 3-nitro-, 1-methylethyl ester |
| Molecular Formula | C9H11NO5S |
| Molecular Weight | 245.25 g/mol |
| IUPAC Name | propan-2-yl 3-nitrobenzenesulfonate |
| Standard InChI | InChI=1S/C9H11NO5S/c1-7(2)15-16(13,14)9-5-3-4-8(6-9)10(11)12/h3-7H,1-2H3 |
| Standard InChIKey | QJLJNGISHZEJKJ-UHFFFAOYSA-N |
| SMILES | CC(C)OS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-] |
| Canonical SMILES | CC(C)OS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-] |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| PubChem Compound | 149222 |
| Last Modified | Nov 11 2021 |
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